2-(1H-Imidazol-1-yl)-N-phenylacetamide

• CAS No.: 72502-52-4
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 2-imidazol-1-yl-N-phenylacetamide
• InChI: InChI=1S/C11H11N3O/c15-11(8-14-7-6-12-9-14)13-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,13,15)
• InChI Key: SZNSAAFNQBTXMB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)CN2C=CN=C2

Description

2-(1H-Imidazol-1-yl)-N-phenylacetamide is a heterocyclic acetamide derivative featuring an imidazole ring directly linked to an acetamide scaffold. Imidazole-containing compounds are of significant interest in medicinal chemistry due to their diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. This compound’s structure allows for versatile interactions with biological targets, particularly through hydrogen bonding via the imidazole nitrogen atoms and the acetamide carbonyl group.

Comparison with Similar Compounds

Structural Modifications and Heterocyclic Variations

The substitution of the imidazole ring with other heterocycles or functional groups significantly alters physicochemical and biological properties. Key analogs include:

Compound Class	Structural Feature	Key Differences vs. Target Compound
Triazole derivatives	1,2,3-Triazole ring	Increased π-stacking potential; altered metabolic stability
Benzotriazole derivatives	Fused benzene-triazole system	Enhanced aromaticity; reduced antibacterial potency
Benzimidazole derivatives	Fused benzene-imidazole system	Improved planarity; higher DNA intercalation potential
Sulfur-containing imidazoles	Methylsulfanyl or thioether groups	Increased lipophilicity; potential for redox modulation

Example :

• 2-(1H-1,2,3-Benzotriazol-1-yl)-N-phenylacetamide (): Replacing imidazole with benzotriazole reduces antibacterial activity but enhances antioxidant properties due to increased aromatic conjugation .
• 2-(4-((Naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)-N-phenylacetamide (): The triazole-naphthyloxy hybrid structure improves antifungal activity compared to simpler imidazole derivatives .

Example :

• Triazole derivatives (): Synthesized via click chemistry with Cu(OAc)₂ catalysis, achieving yields of 75–90% .
• Benzimidazole derivatives (): Prepared using carbodiimide coupling agents, yielding 60–80% pure products .

Key Observations :

• Imidazole derivatives generally exhibit broader-spectrum antimicrobial activity compared to benzotriazoles but lower antioxidant capacity .
• Sulfur-containing analogs (e.g., methylsulfanyl groups) show enhanced membrane permeability, improving bioavailability .